Cas no 2172144-35-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxolane-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxolane-3-carboxylic acid
• CAS No: 2172144-35-1
• MF: C₂₄H₂₄F₂N₂O₆
• MW: 474.453973770142
• CID: 5770996
• PubChem ID: 165533822
• Update Time: 2025-10-29

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172144-35-1
• EN300-1562668
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]oxolane-3-carboxylic acid
• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxolane-3-carboxylic acid

• Inchi： 1S/C24H24F2N2O6/c25-22(26)19(9-21(29)27-20-12-33-10-18(20)23(30)31)28-24(32)34-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-20,22H,9-12H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： VSNDSKLVJITQOH-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC1COCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 474.16024281g/mol
• Monoisotopic Mass: 474.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxolane-3-carboxylic acid (CAS: 2172144-35-1)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxolane-3-carboxylic acid (CAS: 2172144-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated butanamidooxolane structure, plays a pivotal role in the development of novel therapeutic agents and biochemical tools. Recent studies have explored its applications in peptide synthesis, drug delivery systems, and as a potential modulator of enzymatic activity.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the stepwise assembly of peptides. Researchers have demonstrated that the incorporation of 4,4-difluorobutanamidooxolane-3-carboxylic acid derivatives can enhance the stability and bioavailability of synthetic peptides, addressing longstanding challenges in peptide-based drug development.

In addition to its role in peptide synthesis, recent investigations have highlighted the potential of this compound in targeted drug delivery. Its unique chemical properties allow for the design of prodrugs that can be selectively activated in specific biological environments. For instance, studies have shown that derivatives of 2172144-35-1 can be engineered to release active pharmaceutical ingredients (APIs) in response to enzymatic cleavage, thereby improving therapeutic efficacy and reducing off-target effects.

Another promising avenue of research involves the use of this compound as a modulator of enzymatic activity. Preliminary data suggest that its difluorinated structure can interact with active sites of certain enzymes, leading to either inhibition or activation depending on the context. This has opened up new possibilities for the development of enzyme-targeted therapies, particularly in the treatment of metabolic disorders and cancers.

Despite these advancements, challenges remain in the large-scale synthesis and application of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxolane-3-carboxylic acid. Current research is focused on optimizing synthetic routes to improve yield and purity, as well as exploring its compatibility with other pharmaceutical excipients. Furthermore, in vivo studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

In conclusion, the compound 2172144-35-1 represents a versatile and promising tool in the realm of chemical biology and pharmaceutical sciences. Its applications in peptide synthesis, drug delivery, and enzyme modulation underscore its potential to drive innovation in therapeutic development. Continued research and collaboration across disciplines will be essential to unlock its full potential and address the remaining challenges.